Cas no 76527-29-2 (Oxiranecarboxylic acid, 3,3-dimethyl-2-phenyl-, methyl ester)

• Product Name: Oxiranecarboxylic acid, 3,3-dimethyl-2-phenyl-, methyl ester
• CAS No: 76527-29-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 537652
• PubChem ID: 15646923
• Update Time: 2025-04-19

Oxiranecarboxylic acid, 3,3-dimethyl-2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxylic acid, 3,3-dimethyl-2-phenyl-, methyl ester
• methyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate
• SCHEMBL9690243
• DTXSID80576273
• 76527-29-2

• Inchi： 1S/C12H14O3/c1-11(2)12(15-11,10(13)14-3)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： LVMYNDJSYMWEGM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83